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Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The imperative to adopt greener, more sustainable practices in the chemical and
pharmaceutical industries has driven the search for alternatives to conventional volatile and
often hazardous organic solvents. Diisopropyl carbonate (DIPC) is emerging as a compelling
green solvent candidate, offering a favorable combination of low toxicity, good solvency, and a
reduced environmental footprint.[1][2] This technical guide provides an in-depth overview of
diisopropyl carbonate, including its physicochemical properties, safety profile, potential
synthesis routes, and applications, with a focus on its utility for researchers and professionals
in drug development.

Introduction: The Need for Sustainable Solvents

Solvents are fundamental to a vast array of chemical processes, from organic synthesis and
purification to the formulation of coatings and cleaning agents. However, many traditional
solvents, such as dichloromethane, chloroform, and toluene, pose significant health, safety,
and environmental risks.[3] The principles of green chemistry advocate for the use of safer
solvents and auxiliaries to minimize these hazards.[4] Organic carbonates, a class of
compounds that includes diisopropyl carbonate, are recognized as promising green solvents
due to their biodegradability, low toxicity, and derivation from sustainable feedstocks.[5][6]
DIPC, a dialkyl carbonate, presents a viable alternative to more volatile and toxic organic
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solvents, offering a safer working environment due to its relatively low vapor pressure and mild
odor.[1]

Physicochemical Properties of Diisopropyl
Carbonate

A comprehensive understanding of a solvent's physical and chemical properties is crucial for its
effective application. The key properties of diisopropyl carbonate are summarized in Table 1.

Table 1: Physical and Chemical Properties of Diisopropyl Carbonate

Property Value Source(s)
CAS Number 6482-34-4 [71[8]
Molecular Formula C7H1403 [71[81I9]
Molecular Weight 146.18 g/mol [819]
Appearance Colorless liquid/oil [2][10]
Density 0.945 g/mL [71[11]
Boiling Point 147 °C [71[11]
Flash Point 53 °C [7][11]
Refractive Index 1.525 [7]

LogP 1.95640 [7]

| Storage Condition | 2-8°C, Sealed in dry environment |[7] |

Diisopropyl Carbonate as a Green Solvent: A
Comparative Overview

The "greenness" of a solvent is evaluated based on several factors, including its toxicity,
environmental fate, and safety. DIPC exhibits favorable characteristics in these areas,
particularly when compared to traditional solvents.
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Table 2: Comparison of Diisopropyl Carbonate with Common Solvents

Diisopropyl Dichlorometha

Property Acetone Ethyl Acetate
Carbonate ne (DCM)

Boiling Point

. 147[7][11] 39.6 56 77.1

°C)

Density (g/mL) 0.945[7][11] 1.33 0.784 0.902

Flash Point (°C) 53[7][11] N/A -20 -4

o ] o Suspected Low acute Low acute
Toxicity Profile Low toxicity[1][2] ] o o
carcinogen toxicity toxicity

| Environmental Fate | Expected to be biodegradable* | Persistent | Readily biodegradable |
Readily biodegradable |

*Biodegradability is inferred from related dialkyl carbonates like dimethyl carbonate and diethyl
carbonate, which are known to be biodegradable.[6][12][13]

Safety and Hazard Profile

While considered to have low toxicity, diisopropyl carbonate is not without hazards.[1][2] It is
a flammabile liquid and vapor and can cause skin and serious eye irritation.[8] It may also
cause respiratory irritation.[8] Appropriate personal protective equipment (PPE) should be used
when handling this chemical.

Table 3: Safety and Hazard Information for Diisopropyl Carbonate

Hazard Statement GHS Code Description Source
Flammable liquid L.
H226 Flammable liquids [8]
and vapor
o Skin
Causes skin irritation H315 o [8]
corrosion/irritation
Causes serious eye Serious eye
o H319 N [8]
irritation damage/eye irritation
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| May cause respiratory irritation | H335 | Specific target organ toxicity, single exposure;
Respiratory tract irritation |[8] |

Synthesis of Diisopropyl Carbonate

Green synthesis routes are essential to the life cycle of a green solvent. While phosgene-based
methods have been traditionally used for carbonates, modern, more environmentally friendly
approaches are preferred.[6][14] A potential green synthesis for diisopropyl carbonate
involves the transesterification of a simpler dialkyl carbonate, like dimethyl carbonate (DMC),
with isopropanol. This avoids the use of highly toxic phosgene.[15]
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(e.g., NaH)
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Caption: A potential green synthesis pathway for diisopropyl carbonate via transesterification.

Applications in Research and Drug Development
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Diisopropyl carbonate's favorable properties make it a versatile solvent and reagent in
several industrial and research applications.[1]

Organic Synthesis: It serves as a solvent for a variety of organic reactions.[2][16] Its
solvency power is suitable for dissolving a range of resins and pigments.[1]

e Pharmaceutical Intermediate: DIPC is used as a chemical intermediate in the synthesis of
pharmaceuticals.[1][16] Notably, it is employed in the synthesis of Huperizine A, a potential
therapeutic agent for Alzheimer's disease.[9][10][17]

o Coatings and Adhesives: In the coatings industry, DIPC can be used in formulations for
paints and varnishes, where it helps dissolve resins and control drying times to improve film
formation.[1][2]

o Cleaning Agents: Its ability to dissolve organic residues without posing significant health or
environmental risks makes it suitable for precision cleaning applications, such as in the
electronics industry.[1]

Experimental Protocols: Diisopropyl Carbonate in
Extraction

The use of greener solvents in analytical sample preparation is a key area of research. Based
on methodologies developed for the similar diethyl carbonate (DEC), DIPC can be proposed as
an effective extraction solvent in techniques like dispersive liquid-liquid microextraction
(DLLME).[12][18]

Hypothetical Protocol: DLLME for Extraction of
Chlorophenols from Water

This protocol is adapted from established methods using diethyl carbonate.[12][18]

Objective: To extract chlorophenol contaminants from a water sample for subsequent analysis
(e.g., by Gas Chromatography).

Materials:

» Diisopropyl carbonate (DIPC) - Extraction solvent
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Methanol - Disperser solvent

8 mL water sample

Potassium sulfate (K2SOa)

Centrifuge

Methodology:

Sample Preparation: To an 8 mL agueous sample, add K2SOas to a final concentration of
7.5% (wl/v) to increase the ionic strength and promote phase separation.

Solvent Mixture Preparation: Prepare a mixture containing 300 uL of diisopropyl carbonate
(extraction solvent) and 0.5 mL of methanol (disperser solvent).

Injection and Emulsion Formation: Rapidly inject the solvent mixture into the prepared water
sample. A cloudy solution (emulsion) will form as fine droplets of DIPC are dispersed
throughout the aqueous phase.

Extraction: The high surface area of the dispersed droplets facilitates the rapid extraction of
chlorophenols from the water into the DIPC.

Phase Separation: Centrifuge the emulsion for 5-10 minutes at 4000 rpm. This will break the
emulsion and sediment the DIPC phase at the bottom of the tube.

Analysis: Carefully collect the DIPC phase using a microsyringe and inject it into the
analytical instrument (e.g., GC-MS) for quantification of the chlorophenols.
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Sample & Solvent Preparation

1. Prepare 8 mL water sample 2. Prepare mixture:
with 7.5% K2SOa4 300 pL DIPC + 0.5 mL Methanol

\%Cﬁon Pr(ﬁe}!/

3. Rapidly inject solvent mixture
into water sample

.

4. Emulsion forms:
Chlorophenols patrtition into DIPC

Anaivsis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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